Cas no 1361890-13-2 (2-Chloro-3-(2,4-dichlorophenyl)pyridine-5-methanol)
2-Chloro-3-(2,4-dichlorophenyl)pyridine-5-methanol Chemical and Physical Properties
Names and Identifiers
-
- 2-Chloro-3-(2,4-dichlorophenyl)pyridine-5-methanol
-
- Inchi: 1S/C12H8Cl3NO/c13-8-1-2-9(11(14)4-8)10-3-7(6-17)5-16-12(10)15/h1-5,17H,6H2
- InChI Key: CUADQCOFZCJBQR-UHFFFAOYSA-N
- SMILES: ClC1C=C(C=CC=1C1C(=NC=C(CO)C=1)Cl)Cl
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 254
- XLogP3: 3.8
- Topological Polar Surface Area: 33.1
2-Chloro-3-(2,4-dichlorophenyl)pyridine-5-methanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A023024177-250mg |
2-Chloro-3-(2,4-dichlorophenyl)pyridine-5-methanol |
1361890-13-2 | 97% | 250mg |
$734.40 | 2022-03-01 | |
| Alichem | A023024177-500mg |
2-Chloro-3-(2,4-dichlorophenyl)pyridine-5-methanol |
1361890-13-2 | 97% | 500mg |
$960.40 | 2022-03-01 | |
| Alichem | A023024177-1g |
2-Chloro-3-(2,4-dichlorophenyl)pyridine-5-methanol |
1361890-13-2 | 97% | 1g |
$1,848.00 | 2022-03-01 |
2-Chloro-3-(2,4-dichlorophenyl)pyridine-5-methanol Related Literature
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
Additional information on 2-Chloro-3-(2,4-dichlorophenyl)pyridine-5-methanol
Research Brief on 2-Chloro-3-(2,4-dichlorophenyl)pyridine-5-methanol (CAS: 1361890-13-2)
The compound 2-Chloro-3-(2,4-dichlorophenyl)pyridine-5-methanol (CAS: 1361890-13-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyridine core and dichlorophenyl substituents, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a lead compound in drug discovery.
Recent advancements in synthetic chemistry have enabled more efficient and scalable routes for the production of 2-Chloro-3-(2,4-dichlorophenyl)pyridine-5-methanol. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel catalytic method that improves yield and purity, addressing previous challenges in its synthesis. This breakthrough is expected to facilitate further pharmacological evaluations and preclinical studies.
Pharmacological investigations have revealed that 2-Chloro-3-(2,4-dichlorophenyl)pyridine-5-methanol exhibits notable activity against specific enzyme targets involved in inflammatory pathways. In vitro studies demonstrated its inhibitory effects on key cytokines, suggesting potential applications in treating autoimmune diseases. Additionally, preliminary in vivo models have shown reduced inflammation markers, supporting its therapeutic promise.
Another area of interest is the compound's potential as an antimicrobial agent. Research published in Bioorganic & Medicinal Chemistry Letters (2024) highlighted its efficacy against resistant bacterial strains, particularly those expressing multidrug-resistant phenotypes. The mechanism of action appears to involve disruption of bacterial cell wall synthesis, a finding that could pave the way for new antibiotic development.
Despite these promising results, challenges remain in optimizing the pharmacokinetic profile of 2-Chloro-3-(2,4-dichlorophenyl)pyridine-5-methanol. Current studies are exploring structural modifications to enhance bioavailability and reduce off-target effects. Collaborative efforts between academic and industrial researchers are underway to accelerate its transition into clinical trials.
In conclusion, 2-Chloro-3-(2,4-dichlorophenyl)pyridine-5-methanol (CAS: 1361890-13-2) represents a versatile scaffold with significant therapeutic potential. Ongoing research aims to elucidate its full pharmacological spectrum and address existing limitations. The compound's dual activity in inflammation and infection models positions it as a promising candidate for further development in the pharmaceutical industry.
1361890-13-2 (2-Chloro-3-(2,4-dichlorophenyl)pyridine-5-methanol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)